Cas no 1361508-84-0 (5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361508-84-0
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4967955
• Update Time: 2025-08-05

5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-7-3-6(4-10(19)20)13(18-5-7)8-1-2-9(15)12(17)11(8)16/h1-3,5H,4H2,(H,19,20)
• InChI Key： OZZZZXDGNCZHAL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC(=CN=1)Cl)CC(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid

Introduction to 5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic Acid (CAS No. 1361508-84-0)

5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid, identified by its CAS number 1361508-84-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of multiple chlorine atoms in its aromatic ring system and the pyridine acetic acid moiety endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The< strong>5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid molecule exhibits a high degree of electrophilicity, which is attributed to the electron-withdrawing effect of the chlorine substituents. This property facilitates its participation in various organic reactions, including nucleophilic substitution and cross-coupling reactions, making it a versatile building block for constructing more complex molecular architectures. In recent years, there has been growing interest in exploring the< strong>5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid as a precursor in the synthesis of biologically active compounds.

One of the most compelling aspects of< strong>5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid is its potential application in medicinal chemistry. The pyridine core is a common pharmacophore found in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The introduction of chlorine atoms into the aromatic ring enhances the lipophilicity and metabolic stability of the compound, which are crucial factors for drug efficacy and bioavailability. Recent studies have highlighted the< strong>5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid as a key intermediate in the synthesis of kinase inhibitors and other small-molecule drugs targeting various diseases.

In addition to its pharmaceutical applications, 5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid has shown promise in materials science. The compound's ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including catalysis, gas storage, and separation technologies. The< strong>CAS No. 1361508-84-0 identifier ensures that researchers can reliably obtain this compound for their experiments without ambiguity.

The synthesis of< strong>5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid involves several well-established chemical transformations. A common synthetic route begins with the chlorination of a pyridine derivative followed by acetylation to introduce the carboxylic acid group. The presence of multiple chlorine atoms requires careful control over reaction conditions to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve higher yields and purities.

In recent years, computational methods have been increasingly used to study the< strong>5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid. Molecular modeling techniques have helped researchers understand its interactions with biological targets at an atomic level. These studies have provided insights into how modifications to the< strong>CAS No. 1361508-84-0 compound can enhance its binding affinity and selectivity. Such computational approaches are essential for guiding experimental efforts and accelerating the discovery of new drug candidates.

The< strong>5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid has also been explored in environmental chemistry research. Its stability under various environmental conditions makes it a suitable candidate for studying degradation pathways and ecological impact assessments. Understanding how this compound behaves in different ecosystems is crucial for developing sustainable chemical practices that minimize environmental footprint.

In conclusion,< strong>5-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361508-84-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As our understanding of this compound continues to grow, so too will its applications in advancing scientific knowledge and technological innovation.